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Compound of Interest

Compound Name: 2-Chloropyridine

Cat. No.: B119429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

2-Chloropyridine, a vital reagent in pharmaceutical and chemical synthesis. Adherence to

these protocols is critical to ensure personnel safety and environmental protection.

Immediate Safety and Hazard Information
2-Chloropyridine is a hazardous chemical that is harmful if swallowed, fatal if it comes into

contact with skin, and fatal if inhaled.[1] It causes severe skin irritation and serious eye

damage.[1][2] Prolonged or repeated exposure may cause organ damage, specifically to the

liver.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chloropyridine to minimize exposure risk.
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PPE Category Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield

(minimum 8-inch) are required.[2] All eye

protection must be compliant with OSHA 29

CFR 1910.133 or European Standard EN166.[2]

[4]

Hand Protection

Chemical-resistant gloves, such as nitrile or

other impervious materials, are mandatory.[4]

Gloves must be inspected before use and

disposed of properly after handling.[2][4]

Body Protection

A flame-resistant lab coat and a chemical-

resistant apron should be worn.[4] For

significant exposure risks, a complete chemical-

protective suit is necessary.[2]

Respiratory Protection

All work must be conducted in a certified

chemical fume hood.[4] If there is a risk of

inhalation, a NIOSH/MSHA or European

Standard EN 149 approved respirator must be

used.[4]

Footwear
Closed-toe shoes are required at all times in the

laboratory.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Chloropyridine is crucial for maintaining a safe

laboratory environment.

1. Preparation:

Ensure a certified chemical fume hood is fully operational.

Verify that a safety shower and eyewash station are readily accessible.[4]

Clear the workspace of any unnecessary items to prevent contamination and accidents.
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Don all required PPE as specified in the table above.[4]

2. Handling:

Conduct all manipulations of 2-Chloropyridine inside the chemical fume hood.[4]

Ground and secure containers when dispensing or pouring the liquid to prevent static

discharge.[1]

Use appropriate, clean tools (e.g., spatulas, syringes) for transferring the chemical.

Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mist.[1]

Keep the container tightly closed when not in use.[1][2]

3. Post-Handling:

Thoroughly clean the work area and decontaminate any equipment used.

Properly remove and dispose of contaminated PPE.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][5]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[1] Seek immediate medical attention.

[1]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[1][6] If breathing is difficult or has stopped, provide artificial

respiration or oxygen.[1][6] Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[2] Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Spills: Evacuate the area.[5] Remove all sources of ignition.[5] For small spills, absorb the

liquid with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for

disposal.[5] For large spills, contact your institution's environmental health and safety

department immediately.[5][7]

Disposal Plan
2-Chloropyridine and any contaminated materials must be disposed of as hazardous waste.

Waste Collection: Collect all 2-Chloropyridine waste, including contaminated PPE and

absorbent materials, in a designated, properly labeled, and sealed container.

Storage: Store the waste container in a cool, well-ventilated area away from incompatible

materials such as oxidizing agents and strong acids.[5]

Disposal: Arrange for the disposal of the hazardous waste through a licensed professional

waste disposal service, in accordance with all local, regional, and national regulations.[1][5]

[8] Do not dispose of 2-Chloropyridine down the drain or in the general trash.[8]

Physicochemical Data for 2-Chloropyridine
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Property Value

CAS Number 109-09-1[1]

Molecular Formula C5H4ClN[9]

Molecular Weight 113.54 g/mol [8]

Appearance Colorless oily liquid[8][9][10]

Boiling Point 166 - 170 °C[8][10]

Melting Point -46 °C[10]

Flash Point 64 - 68 °C (closed cup)[3][8]

Density 1.205 g/cm³ at 15 °C[8]

Vapor Pressure 1.95 mm Hg at 25 °C

Solubility
Soluble in alcohol and ether; does not mix well

with water.[9]
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Caption: Workflow for the safe handling of 2-Chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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